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Compound of Interest

Compound Name: (R)-(+)-Celiprolol-d9 Hydrochloride

Cat. No.: B590290

This technical guide provides a comprehensive overview of the safety data for (R)-(+)-
Celiprolol-d9 Hydrochloride, intended for researchers, scientists, and professionals in drug
development. The information is primarily based on the safety data sheet of its non-deuterated
analog, Celiprolol Hydrochloride, as specific safety data for the deuterated compound is not
extensively available. The toxicological properties of isotopically labeled compounds are
generally expected to be closely similar to their unlabeled counterparts.

Physicochemical Information

Property Data

(R)-3-(3-acetyl-4-(2-hydroxy-3-((2-(methyl-
d3)propan-2-yl-1,1,1,3,3,3-

Chemical Name P p Y )
d6)amino)propoxy)phenyl)-1,1-diethylurea

hydrogen chloride[1]

Molecular Formula C20H25D9CIN304[2][3][4]
Molecular Weight 425.01 g/mol [3][4]
White to slightly yellow solid/crystalline
Appearance
powder[5][6]
N No specific data available in the provided search
Solubility
results.
Storage Temperature +4°C[2]
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Toxicological Data

The following acute toxicity data is for Celiprolol Hydrochloride. It is important to handle the

deuterated form with the same level of precaution.

Route of .
Test Type . . Species Dose
Administration
LD50 Oral Rat 3826 mg/kg[5]
LD50 Oral Mouse 1834 mg/kg[5]
LD50 Intravenous Rat 68.3 mg/kgl[5]
LD50 Intravenous Mouse 56.2 mg/kg[5]
10 mg/kg/da
Repeated Dose grareay
o Oral Dog (NOAEL, 12 Months)
Toxicity
[5]
Reproductive & 320 mg/kg/da
P Oral Rat grIIey

Fertility Toxicity

(NOAEL)[5]

NOAEL: No Observed Adverse Effect Level

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), Celiprolol Hydrochloride is classified as

follows:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://moehs.com/wp-content/uploads/2021/07/EN__CELIPROLOL-HYDROCHLORIDE57470-78-7_10142020.pdf
https://moehs.com/wp-content/uploads/2021/07/EN__CELIPROLOL-HYDROCHLORIDE57470-78-7_10142020.pdf
https://moehs.com/wp-content/uploads/2021/07/EN__CELIPROLOL-HYDROCHLORIDE57470-78-7_10142020.pdf
https://moehs.com/wp-content/uploads/2021/07/EN__CELIPROLOL-HYDROCHLORIDE57470-78-7_10142020.pdf
https://moehs.com/wp-content/uploads/2021/07/EN__CELIPROLOL-HYDROCHLORIDE57470-78-7_10142020.pdf
https://moehs.com/wp-content/uploads/2021/07/EN__CELIPROLOL-HYDROCHLORIDE57470-78-7_10142020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[7][8][9]
Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[8]
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[8]

Skin Irritation (Category 2) H315: Causes skin irritation[9]
Serious Eye Irritation (Category 2A) H319: Causes serious eye irritation[9]

Specific Target Organ Toxicity - Single Exposure ) o
H335: May cause respiratory irritation[9]

(Category 3)
Hazardous to the aquatic environment, long- H412: Harmful to aquatic life with long lasting
term hazard effects[7][10]

Experimental Protocols

Detailed experimental protocols for the LD50 and other toxicological studies cited in the safety
data sheets are not provided within those documents. These studies are typically conducted
according to standardized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD) Test Guidelines (e.g., OECD 401 for acute oral toxicity,
though now largely replaced, or OECD 420, 423, 425). The methodologies would involve
administering the substance to the specified animal models at various dose levels to determine
the lethal dose for 50% of the test population.

Safety and Handling

Personal Protective Equipment (PPE): Appropriate PPE should be worn when handling (R)-(+)-
Celiprolol-d9 Hydrochloride.
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Protection Type Recommendation

Wear appropriate protective eyeglasses or

Eye/Face Protection )
chemical safety goggles.[6]

Wear protective gloves and clothing to prevent

Skin Protection )
skin exposure.[5][6]

A dust mask with a P3 filter is recommended if
Respiratory Protection dust is generated.[5] Not required under normal

use with adequate ventilation.[6]

Handling and Storage:

o Handling: Avoid contact with skin, eyes, and clothing.[6] Avoid dust formation.[6] Do not eat,
drink, or smoke when using this product.[5][7][8] Wash hands thoroughly after handling.[7][8]

o Storage: Keep the container tightly closed and store in a cool, well-ventilated place.[5] Store
refrigerated at +4°C.[2]

First Aid Measures:

Exposure Route First Aid Procedure

Move the affected person to fresh air and allow
Inhalation them to rest.[5] Seek medical attention if you

feel unwell.[8]

Remove contaminated clothing and wash the

Skin Contact
exposed skin with mild soap and water.[5]

Rinse immediately with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids.[6]
Obtain medical attention if irritation persists.[5]

Rinse mouth with water. Do NOT induce

Ingestion " . .
vomiting.[5] Seek medical advice.[5]

Fire-Fighting Measures:
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» Suitable Extinguishing Media: Foam, dry powder, carbon dioxide, water spray, sand.[5]
e Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

» Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides, and
hydrogen chloride.[6]

Logical Workflow for Safe Handling

The following diagram illustrates a standard workflow for the safe handling of a chemical
substance like (R)-(+)-Celiprolol-d9 Hydrochloride in a laboratory setting.
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Start: Receive Chemical

1. Risk Assessment
- Review SDS
- Identify Hazards

2. Select Appropriate PPE
- Gloves
- Safety Goggles
- Lab Coat

3. Prepare Handling Area
- Ensure good ventilation
- Set up equipment

4. Weighing/Dispensing

5. Perform Experiment

6. Waste Disposal
- Segregate waste
- Label container

7. Decontaminate & Clean Up

- Clean workspace
- Wash hands

8. Store Chemical

- Tightly closed container

- Refrigerated (+4°C)

Click to download full resolution via product page

Caption: A logical workflow for the safe laboratory handling of chemical compounds.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b590290?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safety of (R)-(+)-Celiprolol-d9
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590290#r-celiprolol-d9-hydrochloride-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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